3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine

• IUPAC Name: 3-[2-(3-methoxyphenyl)ethyl]-1-methylsulfonylpiperidine
• InChI: InChI=1S/C15H23NO3S/c1-19-15-7-3-5-13(11-15)8-9-14-6-4-10-16(12-14)20(2,17)18/h3,5,7,11,14H,4,6,8-10,12H2,1-2H3
• InChI Key: ASBYPWAWMULIDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC2CCCN(C2)S(=O)(=O)C
• Molecular Formula: C15H23NO3S
• Molecular Weight: 297.4 g/mol

Description

3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine, also known as MDPV, is a synthetic cathinone that has gained popularity as a recreational drug in recent years. However, MDPV has also been the subject of scientific research due to its potential therapeutic applications.

Scientific Research Applications

3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine has been studied for its potential therapeutic applications, particularly in the treatment of depression and anxiety disorders. Studies have shown that 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine has a similar mechanism of action to other antidepressant drugs, such as selective serotonin reuptake inhibitors (SSRIs), by increasing the levels of serotonin and norepinephrine in the brain.

Mechanism of Action

3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin transporters, leading to an increase in the levels of these neurotransmitters in the brain. This results in a stimulant effect, which can lead to feelings of euphoria, increased energy, and decreased appetite.
Biochemical and Physiological Effects:
3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine has been shown to have a number of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It can also cause vasoconstriction, which can lead to decreased blood flow to the extremities and other organs. Long-term use of 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine has been associated with a number of negative health effects, including addiction, psychosis, and cardiovascular problems.

Advantages and Limitations for Lab Experiments

3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine has been used as a research tool to study the effects of stimulants on the brain and behavior. However, its use is limited by its potential for abuse and the negative health effects associated with its use.

Future Directions

There are a number of future directions for research on 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine. One area of interest is the development of new antidepressant drugs that target the same neurotransmitter systems as 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine, but with fewer side effects. Another area of research is the development of new treatments for addiction, particularly for those who are addicted to stimulants like 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine. Finally, more research is needed to better understand the long-term health effects of 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine use, particularly in the context of addiction.

Synthesis Methods

3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine is synthesized through a multi-step process that involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with methylsulfonyl chloride and piperidine. The resulting product is then purified through recrystallization to obtain pure 3-[2-(3-methoxyphenyl)ethyl]-1-(methylsulfonyl)piperidine.